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Compound of Interest

Compound Name: Chlorovaltrate K

Cat. No.: B1162198 Get Quote

The proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. For researchers and drug development professionals handling

Chlorovaltrate K, a valepotriate derived from the Valerian plant, understanding the correct

disposal procedures is paramount. While a specific Safety Data Sheet (SDS) for

Chlorovaltrate K is not readily available in the public domain, guidance can be drawn from

information on chemically related substances, such as Valerian root extracts, and general

principles of laboratory chemical waste management.

This document provides a step-by-step guide for the safe and compliant disposal of

Chlorovaltrate K, designed to provide essential safety and logistical information.

Hazard Assessment and Waste Identification
Before initiating any disposal procedure, a thorough hazard assessment is necessary. Based

on data from related Valerian compounds, Chlorovaltrate K should be handled as a potentially

hazardous substance.

Key Hazard Considerations:

Toxicity: Valerian extracts have been reported to be toxic to aquatic life with long-lasting

effects[1].

Combustibility: While not highly flammable, powdered organic solids can be combustible at

elevated temperatures or with an ignition source[2].
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Health Effects: Related compounds may cause skin and eye irritation. Inhalation of dust may

irritate the respiratory tract[2].

All materials contaminated with Chlorovaltrate K, including personal protective equipment

(PPE), absorbent materials, and empty containers, should be treated as hazardous waste.

Quantitative Data Summary
Due to the absence of a specific Safety Data Sheet for Chlorovaltrate K, detailed quantitative

data is limited. The following table summarizes general information based on related Valerian

compounds.

Property Value Source

Acute Oral Toxicity (LD50) 15000 mg/kg (Rat) Valerian Root[2]

Aquatic Toxicity
Toxic to aquatic life with long

lasting effects
Valerian Oil[1]

Combustibility
May be combustible at high

temperatures
Valerian Powder[2]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of Chlorovaltrate
K waste.

1. Waste Segregation and Collection:

Designate a specific, clearly labeled, and sealed container for Chlorovaltrate K waste. The

container must be compatible with the chemical.

Do not mix Chlorovaltrate K waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

2. Handling and Personal Protective Equipment (PPE):
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Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab

coat, when handling Chlorovaltrate K waste.

Conduct all waste handling activities in a well-ventilated area, preferably within a chemical

fume hood.

3. Spill Management:

In the event of a spill, contain the material using an inert absorbent such as vermiculite,

sand, or earth[3].

Use non-sparking tools for cleanup to avoid ignition sources[3].

Collect the absorbed material and place it into the designated hazardous waste container.

Clean the spill area thoroughly with an appropriate solvent and dispose of the cleaning

materials as hazardous waste.

4. Container Management:

Keep the waste container securely closed at all times, except when adding waste.

Store the waste container in a cool, dry, and well-ventilated area, away from heat and ignition

sources.

Ensure the container is properly labeled with "Hazardous Waste" and the specific contents

("Chlorovaltrate K waste").

5. Final Disposal:

All hazardous chemical waste must be disposed of through your institution's designated

hazardous waste management program[4].

Do not dispose of Chlorovaltrate K down the drain or in the regular trash[4][5].

Contact your EHS office to schedule a pickup for the waste container. Provide them with as

much information as possible about the waste stream.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Chlorovaltrate K.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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